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Compound of Interest

Compound Name: (±)-2-Chloropropionyl--d4 Chloride

CAS No.: 1219794-98-5

Cat. No.: B572878

Get Quote

Hazard Profile & Mechanistic Insight
Chemical Identity: (±)-2-Chloropropionyl-d4 Chloride CAS (Unlabeled): 7623-09-8 | CAS

(Labeled): 1219794-98-5 (typical) Core Hazards: Corrosive (Skin/Eye), Lachrymator, Water-

Reactive, Flammable.

The "Double-Threat" Mechanism
Handling this reagent presents two simultaneous risks that must be managed via a single

unified protocol:

Safety Risk (Hydrolysis): The acyl chloride moiety (

) reacts violently with atmospheric moisture to release Hydrogen Chloride (HCl) gas and the
corresponding acid. This causes immediate respiratory and ocular damage.

Scientific Risk (Isotopic Dilution): Any contact with water (

) not only releases HCl but introduces protons (
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) into the system. If the acid chloride hydrolyzes and then re-forms or exchanges, the
deuterium (

) at the alpha-position is susceptible to back-exchange with Hydrogen, destroying the
isotopic purity (

) and rendering the expensive reagent useless.

Personal Protective Equipment (PPE) Matrix
Standard nitrile exam gloves are insufficient for direct handling of chlorinated acid chlorides due

to rapid permeation rates.

PPE Category Requirement Technical Justification

Hand Protection (Primary) Silver Shield / 4H® (Laminate)

Acid chlorides are small,

electrophilic molecules that

permeate nitrile/latex in <5

minutes. Laminate offers >4-

hour breakthrough protection.

Hand Protection (Dexterity) Nitrile (5 mil minimum)

Wear over the laminate gloves

to provide grip and fit. Do not

use nitrile alone.

Eye/Face Protection
Chemical Splash Goggles +

Face Shield

Safety glasses are inadequate

against corrosive vapors or

splash hazards. A face shield

prevents facial burns from

hydrolysis plumes.

Respiratory Protection Fume Hood (Primary)

All work must occur in a

certified hood (face velocity 80-

100 fpm).

Body Protection
Flame-Resistant Lab Coat +

Chemical Apron

Synthetic clothing (polyester)

can melt into skin if the

reagent ignites; cotton/FR

blends are mandatory.
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Operational Protocol: The "Zero-Moisture" System
Objective: Extract the reagent without exposure to air (moisture) to prevent HCl formation and

H-D exchange.

A. Preparation (The Dry Chain)
Glassware: All receiving flasks must be flame-dried or oven-dried (

for >4 hours) and cooled under an inert atmosphere (

or

).

Syringes: Use gas-tight glass syringes with Teflon-tipped plungers. Plastic syringes may

swell or leach plasticizers upon contact with acid chlorides.

Septa: Use pre-punctured PTFE-faced silicone septa to minimize coring and ensure a

chemically resistant seal.

B. Aliquoting Workflow (Schlenk/Syringe Technique)
Step 1: Secure the reagent bottle with a clamp. Do not hold it by hand (heat transfer causes

pressure buildup).

Step 2: Insert a positive pressure line (

balloon or line) into the septum before withdrawing liquid. This prevents a vacuum that would
pull in moist air.

Step 3: Withdraw the specific volume using the gas-tight syringe.

Step 4:The "Buffer" Zone: Before transferring to the reaction vessel, pull a small cushion of

inert gas into the needle tip. This prevents the drop at the tip from hydrolyzing in the brief

transit between flasks.

C. Visual Workflow Diagram
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Figure 1: Safe handling workflow ensuring moisture exclusion and personnel safety.

Emergency Response & Disposal Procedures
A. Spill Management (Small Scale < 10 mL)

Evacuate: Clear the immediate area. The lachrymatory effect will be immediate.

PPE Upgrade: Don Silver Shield gloves and respiratory protection if outside the hood.

Neutralization:

Cover the spill with a 1:1 mixture of Sodium Bicarbonate (

) and Vermiculite/Sand.

Note: Do not use water directly.[1][2][3] The heat of hydrolysis can vaporize the chemical,

spreading the contamination.

Once absorbed and fizzing stops, sweep into a hazardous waste container labeled "Acidic

Organic Solids."

B. Controlled Disposal (Quenching)
Never dispose of active acid chlorides directly into solvent waste drums; they can pressurize

the drum.

Protocol:

Prepare a beaker with Ice Water and saturated Sodium Bicarbonate (

).

Dilute the residual acid chloride in an inert solvent (e.g., Dichloromethane or Toluene).
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Slowly add the diluted organic solution to the stirring ice/bicarb mixture.

Reaction:

Test pH.[1][4] Ensure pH is neutral (6-8).

Separate layers (if organic solvent used) and dispose of the aqueous layer as aqueous

waste and organic layer as halogenated organic waste.

C. Disposal Decision Tree

Waste: (±)-2-Chloropropionyl-d4 Chloride

Direct to Drum?

STOP: Explosion Hazard

Yes

Dilute in DCM/Toluene

No

Add slowly to Ice/NaHCO3

Check pH (Target 6-8)

Add more NaHCO3

Acidic (<6)

Separate & Dispose
(Aq. vs Org. Waste)

Neutral
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Figure 2: Decision matrix for the safe neutralization and disposal of acid chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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